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Compound of Interest

Compound Name: (R)-2-acetoxy-2-phenylacetic acid

Cat. No.: B152253 Get Quote

This guide provides an overview of the fundamental physicochemical properties of (R)-2-
acetoxy-2-phenylacetic acid, a compound of interest for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
(R)-2-acetoxy-2-phenylacetic acid is a chiral carboxylic acid. A summary of its key

quantitative data is presented below for easy reference and comparison.

Property Value Source

Molecular Formula C10H10O4 [1][2][3]

Molecular Weight 194.18 g/mol [3][4]

CAS Number 51019-43-3 [1][2][5]

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of (R)-2-
acetoxy-2-phenylacetic acid are crucial for reproducibility and validation in a research setting.

While specific experimental details for the cited data are not provided in the search results,

standardized methods are typically employed. For instance, molecular weight is often

confirmed by mass spectrometry, and the molecular formula is determined through elemental

analysis. The purity and identity of the compound can be further assessed using techniques
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like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance

(NMR) spectroscopy.

For researchers looking to perform their own analyses, a general workflow is outlined below.

Compound Acquisition and Preparation

Analytical Procedures

Data Analysis and Verification

Obtain (R)-2-acetoxy-2-phenylacetic acid Prepare sample solution in a suitable solvent (e.g., methanol)

Mass Spectrometry (MS) for Molecular Weight Determination

Elemental Analysis for Molecular Formula Confirmation

HPLC for Purity Assessment

NMR Spectroscopy for Structural Elucidation

Compare experimental data with literature values Confirm identity, purity, and structure

Click to download full resolution via product page

Caption: A generalized experimental workflow for the physicochemical characterization of a

chemical compound.

Logical Relationship of Core Properties
The fundamental properties of a chemical compound, such as its name, molecular formula, and

molecular weight, are intrinsically linked. The molecular formula is derived from the structural

name, and the molecular weight is calculated from the molecular formula. This relationship is

visualized in the diagram below.
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Caption: The logical relationship between the chemical name, molecular formula, and

molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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